Cas no 2034457-38-8 (1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one
• CAS No: 2034457-38-8
• MF: C₁₂H₁₄F₃N₃O
• MW: 273.254272937775
• CID: 5335073
• Update Time: 2025-08-04

1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-(4-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)ethanone
• 1-[4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]ethanone
• 1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one

• Inchi： 1S/C12H14F3N3O/c1-9(19)17-4-6-18(7-5-17)11-8-10(2-3-16-11)12(13,14)15/h2-3,8H,4-7H2,1H3
• InChI Key： IAFOAZWXKROOLZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)N1CCN(C(C)=O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 327
• XLogP3: 1.5
• Topological Polar Surface Area: 36.4

Additional information on 1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one

Chemical Profile of 1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one (CAS No. 2034457-38-8)

The compound 1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one (CAS No. 2034457-38-8) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential in modulating biological pathways relevant to neurological and cardiovascular diseases. The presence of a trifluoromethyl group and a piperazine moiety in its structure imparts unique physicochemical properties that enhance its binding affinity and selectivity towards target enzymes and receptors.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development, with the trifluoromethyl group being a particularly valuable substituent. This group not only improves metabolic stability but also modulates lipophilicity, thereby influencing drug absorption, distribution, metabolism, and excretion (ADME) profiles. In the context of 1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one, the trifluoromethyl substituent on the pyridine ring is strategically positioned to interact with biological targets, enhancing the compound's efficacy.

The piperazine ring is another key structural feature that contributes to the compound's pharmacological profile. Piperazine derivatives are well-known for their ability to interact with a wide range of biological targets, including neurotransmitter receptors and ion channels. The specific arrangement of atoms in 1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one allows for optimal binding interactions, making it a promising candidate for further investigation.

Current research in medicinal chemistry increasingly emphasizes the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. The structural complexity of 1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one aligns well with this trend, as its design allows for simultaneous modulation of several key biological pathways. This approach has shown promise in preclinical studies, where the compound demonstrated significant activity in models of depression and anxiety disorders.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further derivatization. The combination of a trifluoromethyl group and a piperazine moiety provides numerous opportunities for chemical modification without compromising its core pharmacological activity. This flexibility is crucial for optimizing drug candidates during the early stages of drug discovery, as it allows researchers to fine-tune properties such as solubility, bioavailability, and toxicity.

The synthesis of 1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the trifluoromethyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the piperazine ring necessitates careful selection of reagents and catalysts to achieve optimal regioselectivity. These synthetic challenges underscore the compound's complexity but also highlight its synthetic elegance.

In conclusion, 1-{4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}ethan-1-one (CAS No. 2034457-38-8) represents a significant advancement in medicinal chemistry. Its unique structural features, including the presence of a trifluoromethyl group and a piperazine moiety, make it a promising candidate for further investigation in therapeutic applications. The compound's potential to modulate multiple biological pathways and its synthetic accessibility position it as a valuable asset in ongoing drug discovery efforts.